Cas no 136637-84-8 (Propanoic acid, 3-imino-3-propoxy-, propyl ester, hydrochloride)

• Product Name: Propanoic acid, 3-imino-3-propoxy-, propyl ester, hydrochloride
• CAS No: 136637-84-8
• MF: C₉H₁₈ClNO₃
• MW: 223.697122097015
• CID: 2771866
• Update Time: 2023-08-07

Propanoic acid, 3-imino-3-propoxy-, propyl ester, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-imino-3-propoxy-, propyl ester, hydrochloride
• Propyl 3-imino-3-propoxypropanoate--hydrogen chloride (1/1)

• Inchi： 1S/C9H17NO3.ClH/c1-3-5-12-8(10)7-9(11)13-6-4-2;/h10H,3-7H2,1-2H3;1H
• InChI Key： UCFUSTOSVKKJCQ-UHFFFAOYSA-N
• SMILES： Cl.O(C(CC(=O)OCCC)=N)CCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 168
• Topological Polar Surface Area: 59.4